2,6-diethyl-3-iodo-4(1H)-pyridone

• Molecular Formula: C9H12INO
• Molecular Weight: 277.10 g/mol
• IUPAC Name: 2,6-diethyl-3-iodo-1H-pyridin-4-one
• InChI: InChI=1S/C9H12INO/c1-3-6-5-8(12)9(10)7(4-2)11-6/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key: QWEZELOTQLRGEO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)C(=C(N1)CC)I

Description

2,6-diethyl-3-iodo-4(1H)-pyridone is a useful research compound. Its molecular formula is C9H12INO and its molecular weight is 277.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Iodine (720 mg) was added to a solution of compound C (430 mg) and sodium hydroxide (120 mg) in water (15 ml) and the mixture was stirred for 1 hour. The precipitated solid was collected by filtration and purified by flash chromatography, eluting with methanol/dichloromethane (1:19 v/v), to give 2,6-diethyl-3-iodo-4-(1H)-pyridone (D) (290 mg), m.p. 225°-227° C.; NMR (d6 -DMSO): 1.15(t,6H), 2.5(q,2H), 2.8(q,2H), 5.9(s,1H), 11.4(br s, 1H).

Synthesis routes and methods II

Procedure details

Iodine (720 mg) was added to a solution of compound F (430 mg) and sodium hydroxide (120 mg) in water (15 ml) and the mixture was stirred for 1 hour. The precipitated solid was collected by filtration and purified by flash chromatography, eluting with methanol/dichloromethane (1:19 v/v), to give 2,6-diethyl-3-iodo-4(1H)pyridone (G) (290 mg), m.p. 225°-227° C.; NMR (d6 -DMSO): 1.15(t, 6H), 2.5(q, 2H), 2.8(q, 2H), 5.9(s, 1H), 11.4(br s, 1H).